Cas no 3345-29-7 (1,1,2,2,9,9,10,10-Octafluoro2.2paracyclophane)

• Product Name: 1,1,2,2,9,9,10,10-Octafluoro2.2paracyclophane
• CAS No: 3345-29-7
• MF: C₁₆H₈F₈
• MW: 352.221952438354
• MDL: MFCD13194972
• CID: 44058
• PubChem ID: 329768701
• Update Time: 2025-06-08

1,1,2,2,9,9,10,10-Octafluoro2.2paracyclophane Chemical and Physical Properties

Names and Identifiers

• 1,1,2,2,9,9,10,10-Octafluoro[2.2]paracyclophane
• 2,2,3,3,8,8,9,9-Octafluorotricyclo[8.2.2.24,7]hexadeca-4,6,10,12,13,15-hexaene
• AC1L3BM1
• parylene HT
• parylene AF4
• α-Perfluorodi-p-xylene
• 1,1,2,2,9,9,10,10-Octafluoro-p-cyclophane
• Parylene AF 4 dimer
• 1,1,2,2,9,9,10,10-Octafluoro[2.2]paracyclophane (AF4 dimer)
• KCKIWSAAWFKXMA-UHFFFAOYSA-N
• SCHEMBL7901422
• MFCD13194972
• 2,2,3,3,8,8,9,9- octafluorotricyclo[8.2.2.2^{4,7}]hexadeca- 1(12),4,6,10,13,15-hexaene
• Tricyclo[8.2.2.24,7]hexadeca-4,6,10,12,13,15-hexaene,2,2,3,3,8,8,9,9,-octafluoro-
• FT-0660600
• AM20040197
• 2,2,3,3,8,8,9,9-octafluorotricyclo[8.2.2.24,7]hexadeca-1(13),4,6,10(14),11,15-hexaene
• 3345-29-7
• DTXSID30187095
• Tricyclo(8.2.2.24,7)hexadeca-4,6,10,12,13,15-hexaene, 2,2,3,3,8,8,9,9,-octafluoro-
• 2,2,3,3,8,8,9,9-Octafluorotricyclo[8.2.2.24,7]hexadeca-1(12),4,6,10,13,15-hexaene
• AKOS005762846
• 2,2,3,3,8,8,9,9-octafluorotricyclo[8.2.2.2?,?]hexadeca-1(12),4,6,10,13,15-hexaene
• G79063
• AS-86799
• DTXCID40109586
• FO103527
• 1,1,2,2,9,9,10,10-Octafluoro2.2paracyclophane

• MDL： MFCD13194972
• Inchi： 1S/C16H8F8/c17-13(18)9-1-2-10(4-3-9)14(19,20)16(23,24)12-7-5-11(6-8-12)15(13,21)22/h1-8H
• InChI Key： KCKIWSAAWFKXMA-UHFFFAOYSA-N
• SMILES： FC1(C2C=CC(=CC=2)C(C(C2C=CC(=CC=2)C1(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 352.05000
• Monoisotopic Mass: 352.049826
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.2
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.47
• Melting Point: 240-250 °C
• Boiling Point: 259.3°Cat760mmHg
• Flash Point: 96°C
• Refractive Index: 1.489
• PSA: 0.00000
• LogP: 5.76760

1,1,2,2,9,9,10,10-Octafluoro2.2paracyclophane Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Additional information on 1,1,2,2,9,9,10,10-Octafluoro2.2paracyclophane

Introduction to 1,1,2,2,9,9,10,10-Octafluoro-2.2-paracyclophane (CAS No. 3345-29-7)

1,1,2,2,9,9,10,10-Octafluoro-2.2-paracyclophane, identified by the Chemical Abstracts Service Number (CAS No.) 3345-29-7, is a fluorinated paracyclophane derivative that has garnered significant attention in the field of organic chemistry and materials science due to its unique structural and electronic properties. This compound belongs to the class of macrocyclic compounds known as paracyclophanes, which are characterized by their rigid cyclic structure and high thermal stability. The introduction of fluorine atoms into the paracyclophane framework introduces additional functionality and reactivity, making it a valuable building block for various applications.

The molecular structure of 1,1,2,2,9,9,10,10-Octafluoro-2.2-paracyclophane consists of a bicyclic system where each cyclophane ring contains eight carbon atoms, with eight fluorine atoms substituting at specific positions. This fluorination enhances the compound's lipophilicity and metabolic stability, which are critical factors in pharmaceutical applications. The presence of fluorine atoms also imparts a high degree of electronic control over the molecule's properties, making it suitable for use in organic electronics and photovoltaic materials.

Recent research has highlighted the potential of 1,1,2,2,9,9,10,10-Octafluoro-2.2-paracyclophane as a versatile intermediate in synthetic chemistry. Its strained cyclic structure and electron-withdrawing nature make it an excellent candidate for cross-coupling reactions and metal-catalyzed transformations. For instance, studies have demonstrated its utility in the synthesis of novel fluorous polymers and liquid crystals. These materials exhibit enhanced thermal and chemical resistance properties due to the incorporation of fluorine atoms.

In the pharmaceutical sector, 1,1,2,2,9,9,10,10-Octafluoro-2.2-paracyclophane has been explored as a scaffold for drug discovery programs. The fluorinated paracyclophane core can be modified to introduce pharmacophoric groups that interact with biological targets such as enzymes and receptors. Preliminary studies suggest that derivatives of this compound may exhibit promising biological activities in areas such as anti-inflammatory and anticancer therapies. The rigidity of the paracyclophane ring helps to stabilize the binding conformation of drug candidates against conformational entropy losses.

The electronic properties of 1,1,2,2,9,9,10 octafluoro-para-cyclophane have also been extensively studied for applications in organic electronics. The high electron affinity and low ionization energy of fluorinated compounds make them attractive for use in organic semiconductors and light-emitting diodes (OLEDs). Researchers have reported the incorporation of this molecule into organic field-effect transistors (OFETs) and photovoltaic devices. The results indicate improved charge transport properties due to the electron-withdrawing effect of fluorine atoms.

From a synthetic perspective, 1 , 1 , 2 , 2 , 9 , 9 , 10 , 10 -Octafluoro-para-cyclophane is a valuable precursor for accessing other functionalized fluorous compounds . It can be subjected to various chemical modifications such as nucleophilic substitution or metal-catalyzed coupling reactions to introduce diverse substituents at specific positions within the macrocycle . This flexibility allows chemists to tailor its properties for tailored applications ranging from specialty chemicals to advanced materials .

The development of new synthetic methodologies for 1 , 1 , 2 , 2 , 9 , 9 , 10 octafluoro - para - cyclo phane has been an active area of research . Recent advances include transition-metal-catalyzed cyclization reactions that enable efficient access to complex fluorous paracyclophanes under mild conditions . These innovations have not only simplified its synthesis but also opened up new possibilities for functionalizing its structure .

In conclusion, -paracyclo phane CAS No . is a multifunctional compound with broad applicability across multiple disciplines . Its unique structural features make it an excellent candidate for pharmaceutical intermediates , advanced materials , and organic electronic devices . As research continues to uncover new synthetic strategies and applications ， this molecule is poised to play an increasingly important role in modern chemistry .